Cas no 552331-32-5 (5-Bromo-N,N-dimethyl-1H-indazol-3-amine)

• Product Name: 5-Bromo-N,N-dimethyl-1H-indazol-3-amine
• CAS No: 552331-32-5
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• MDL: MFCD13176999
• CID: 837849
• PubChem ID: 22607517
• Update Time: 2025-04-19

5-Bromo-N,N-dimethyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,N-dimethyl-1H-indazol-3-amine
• 1H-Indazol-3-amine, 5-bromo-N,N-dimethyl-
• 5-bromo-3-(N,N-dimethylamino)-1H-indazole
• (5-Bromo-1H-indazol-3-yl)-dimethyl-amine
• AK-93524
• ANW-53383
• BD230909
• CTK8B6389
• EN000884
• QC-8907
• SureCN4293891
• SCHEMBL4293891
• 1H-Indazol-3-aMine,5-broMo-N,N-diMethyl-
• 552331-32-5
• DB-325272
• MFCD13176999
• F11834
• BCP07612
• CS-0326999
• UTLXGPHHSUKKRU-UHFFFAOYSA-N
• AS-47064
• DTXSID90626859
• AKOS015999515

• MDL： MFCD13176999
• Inchi： 1S/C9H10BrN3/c1-13(2)9-7-5-6(10)3-4-8(7)11-12-9/h3-5H,1-2H3,(H,11,12)
• InChI Key： UTLXGPHHSUKKRU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=NN2)N(C)C

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.9Ų

Experimental Properties

• Density: 1.608
• Boiling Point: 380 ºC
• Flash Point: 184 ºC